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Compound of Interest

Compound Name: Domiphen Bromide

Cat. No.: B194119 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Domiphen Bromide, including detailed personal protective equipment (PPE)

requirements, operational plans for safe handling and storage, and proper disposal procedures.

Adherence to these protocols is critical to minimize risks and ensure the well-being of all

laboratory personnel.

Domiphen Bromide is a quaternary ammonium compound that is harmful if swallowed and

causes skin and serious eye irritation.[1][2][3][4] It may also cause respiratory irritation.[1][2][3]

[4] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Domiphen
Bromide:
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved

standards. A face shield may

be appropriate for larger

quantities or when there is a

risk of splashing.[3][5]

To protect eyes from dust

particles and splashes,

preventing serious eye

irritation.[1][2][3]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber)

inspected before use.[2][5]

Protective clothing should be

worn to prevent skin contact.

[3][6]

To prevent skin irritation from

direct contact with the solid

compound.[1][2][3]

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator is

recommended. For higher-

level protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges. Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[5]

To protect against respiratory

irritation that may be caused

by inhaling dust particles.[1][2]

[3]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[5][6] Use a laboratory fume hood or other appropriate forms

of local exhaust ventilation, especially when handling powders to minimize dust generation.

[7]
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Facilities storing or utilizing this material should be equipped with an eyewash fountain.[3]

Safe Handling Practices:

Avoid contact with skin and eyes.[5][7]

Avoid the formation and inhalation of dust.[5][8]

Do not eat, drink, or smoke when using this product.[2][5]

Wash hands thoroughly after handling and before breaks.[3][5]

Storage:

Store in a cool, dry, and well-ventilated place.[5][6][7]

Keep the container tightly closed.[5][6][7]

Domiphen Bromide is hygroscopic; protect from moisture.[5][8]

Store away from incompatible materials such as strong oxidizing agents.[6]

Disposal Plan
Unused Product and Contaminated Materials:

Dispose of unused product and contaminated materials as hazardous waste.[5][7][8]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Always offer surplus and non-recyclable solutions to a licensed disposal company.[5]

Do not allow the product to enter drains.[3][5]

Contaminated Packaging:

Dispose of contaminated packaging in the same manner as the unused product.[7] Do not

reuse the container.[6]
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Quantitative Toxicity Data
Test Type

Route of
Exposure

Species Dose/Duration Reference

LD50 (Lethal

dose, 50 percent

kill)

Intravenous Rat 18 mg/kg [9]

LD50 (Lethal

dose, 50 percent

kill)

Intraperitoneal Rat 40 mg/kg [9][10]

LD50 (Lethal

dose, 50 percent

kill)

Intravenous Mouse 31 mg/kg [9]

Note: No occupational exposure limits have been established for Domiphen Bromide.[5][6][8]

Experimental Protocol: Handling a Domiphen
Bromide Spill
In the event of a spill, follow these steps to ensure a safe and effective cleanup:

Evacuate and Secure the Area: Immediately evacuate unnecessary personnel from the spill

area.[5]

Ensure Proper Ventilation: Ensure the area is well-ventilated.[5]

Wear Appropriate PPE: Before entering the spill area, don the appropriate personal

protective equipment as outlined in the table above (eye protection, gloves, and respiratory

protection).[5]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[6] For powder

spills, cover with a plastic sheet or tarp to minimize spreading.[6]

Clean Up the Spill:

Carefully sweep or vacuum up the spilled solid material, avoiding dust generation.[5][6]
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Place the collected material into a suitable, closed, and labeled container for disposal.[5]

Decontaminate the Area: Clean the contaminated surface thoroughly with a suitable solvent

or detergent and water.

Dispose of Waste: Dispose of the collected waste and any contaminated cleaning materials

as hazardous waste according to local, state, and federal regulations.[7][8]

Report the Incident: Report the spill to the appropriate laboratory safety personnel.

Below is a diagram illustrating the workflow for handling a Domiphen Bromide spill.
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Domiphen Bromide Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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